molecular formula C10H12OS B8442991 5-ethyl-6,7-dihydro-1-benzothiophen-4(5H)-one

5-ethyl-6,7-dihydro-1-benzothiophen-4(5H)-one

Cat. No.: B8442991
M. Wt: 180.27 g/mol
InChI Key: CXCZXWGFBFTZCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-ethyl-6,7-dihydro-1-benzothiophen-4(5H)-one is a useful research compound. Its molecular formula is C10H12OS and its molecular weight is 180.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12OS

Molecular Weight

180.27 g/mol

IUPAC Name

5-ethyl-6,7-dihydro-5H-1-benzothiophen-4-one

InChI

InChI=1S/C10H12OS/c1-2-7-3-4-9-8(10(7)11)5-6-12-9/h5-7H,2-4H2,1H3

InChI Key

CXCZXWGFBFTZCL-UHFFFAOYSA-N

Canonical SMILES

CCC1CCC2=C(C1=O)C=CS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following the procedure for the preparation of 5-methyl-6,7-dihydro-1-benzothiophen-4(5H)-one but substituting iodoethane and making non-critical variations provided the title compound as a oil: 1H NMR (300 MHz, CDCl3) δ) 7.40, 7.07, 3.18-2.96, 2.43-2.27, 2.09-1.94, 1.59, 1.02. HRMS (FAB) calcd for C10H12OS+H 181.0687, found 181.0684. Anal. Calcd for C10H12OS: C, 66.63; H, 6.71. Found: C, 66.50; H, 6.75.
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